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Compound of Interest

Compound Name: Integracin B

Cat. No.: B608110

For Researchers, Scientists, and Drug Development Professionals

Abstract

Integracin B is a naturally occurring dimeric alkyl aromatic compound isolated from the
endophytic fungus Cytonaema sp.[1] It has garnered significant interest in the scientific
community for its potent inhibitory activity against the human immunodeficiency virus type 1
(HIV-1) integrase, a crucial enzyme for viral replication. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activity of Integracin B. Detailed experimental protocols for its isolation and the assessment of
its enzymatic inhibition are also presented. Furthermore, this document includes a visualization
of its mechanism of action against HIV-1 integrase.

Chemical Structure and Physicochemical Properties

Integracin B is a benzoate ester resulting from the formal condensation of the hydroxyl group
of 5-(8-hydroxyundecyl)benzene-1,3-diol with 4,6-dihydroxybenzoic acid, which is also
substituted by an 8-hydroxyundecyl group at position 2. This dimeric structure is a key feature
of the integracin family of compounds.

The chemical and physical properties of Integracin B are summarized in the table below.
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Property Value

Molecular Formula Css5Hs407

Molecular Weight 586.8 g/mol

CAS Number 224186-05-4

Appearance Not specified in available literature
Solubility Not specified in available literature

Spectroscopic Data

Detailed spectroscopic data is essential for the unambiguous identification and characterization
of Integracin B. The following tables summarize the key spectroscopic features.

Table 1: *H NMR Spectroscopic Data (Data not available in searched documents)

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available

Table 2: 13C NMR Spectroscopic Data (Data not available in searched documents)

Chemical Shift (8) ppm Assighment

Data not available

Table 3: Mass Spectrometry Data (Data not available in searched documents)

mlz lon Type

Data not available

Table 4: Infrared (IR) Spectroscopic Data (Data not available in searched documents)
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Wavenumber (cm~?) Description

Data not available

Note: The specific spectroscopic data (*H NMR, 3C NMR, HR-FAB-MS, and IR) for Integracin
B, while foundational for its characterization, were not available in the publicly accessible

literature at the time of this compilation.

Biological Activity

Integracin B is a potent inhibitor of HIV-1 integrase, a key enzyme in the retroviral life cycle.[1]
The enzyme catalyzes the insertion of the viral DNA into the host cell's genome in a two-step
process: 3'-processing and strand transfer. Integracin B has been shown to inhibit both the
coupled and strand transfer activities of HIV-1 integrase.[1]

Table 5: In Vitro Biological Activity of Integracin B

Target Assay ICs0 (M)
HIV-1 Integrase Coupled Reaction 6.1[2]
HIV-1 Integrase Strand Transfer Data not available

HepG2 (Human Liver Cancer

Cytotoxicit 9.97
Cell Line) Y Y

Experimental Protocols
Isolation of Integracin B from Cytonaema sp.

The following is a generalized protocol for the isolation of Integracin B based on methods for
isolating secondary metabolites from fungal cultures. The specific details for Integracin B were

not fully available in the reviewed literature.

Workflow for the Isolation of Integracin B
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Fermentation and Extraction

Golid-state fermentation of Cytonaema sp. on rice mediunD

:

(Extraction of mycelia and medium with ethyl acetate)

Purification

y

Goncentration of the crude extrac)

(Chromatographic separation (e.g., silica gel, HPLCD

Analysis

Gsolation of pure Integracin B)

Gpectroscopic analysis (NMR, MS, I@
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Assay Preparation

Goat microplate wells with donor DNA substrata

Glock non-specific binding siteg

Enzymati¢ Reaction

Incubate HIV-1 integrase with Integracin B

l

Add target DNA to initiate strand transfer

Detection

Add labeled antibody to detect integrated DNA

:

Measure signal (e.g., absorbance, fluorescence)
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Integration Blocked

Integration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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